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Compound of Interest

Compound Name: 2,4,5-Trimethoxybenzoic acid

Cat. No.: B1293779 Get Quote

An In-depth Technical Guide to 2,4,5-Trimethoxybenzoic Acid: Chemical Properties and

Structure

Introduction
2,4,5-Trimethoxybenzoic acid, also known by its synonym Asaronic acid, is an organic

compound classified as a methoxybenzoic acid.[1][2] It is a white to off-white crystalline solid at

room temperature.[1][3] This compound serves as a valuable intermediate in the synthesis of

more complex molecules, particularly in the pharmaceutical industry for the production of drugs

like Acotiamide, which is used for gastrointestinal motility disorders.[3][4][5] Furthermore, recent

research has highlighted its potential anti-inflammatory properties, making it a subject of

interest for drug development professionals.[6][7] This guide provides a comprehensive

overview of its chemical properties, structure, synthesis, and biological activities.

Chemical and Physical Properties
The key chemical and physical properties of 2,4,5-Trimethoxybenzoic acid are summarized in

the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₀H₁₂O₅ [2][3][4][8][9]

Molecular Weight 212.20 g/mol [2][8][9]

Appearance
White to off-white crystalline

powder
[1][3][8][10]

Melting Point 143-145 °C [1][10]

Boiling Point 300 °C [8][10][11]

Density 1.2 ± 0.1 g/cm³ (estimate) [8][11]

Water Solubility Soluble [3][8][10]

Solubility in other solvents

Soluble in DMSO (100

mg/mL), slightly soluble in

Chloroform

[7][10][11]

pKa 4.24 ± 0.10 (Predicted) [3]

Flash Point 134.0 ± 20.0 °C [8][10]

Vapor Pressure 0.000513 mmHg at 25°C [8][10]

Refractive Index 1.5140 - 1.524 (estimate) [8][10][11]

UV max (λmax) 226 nm (in EtOH) [1][3][10]

Chemical Structure
2,4,5-Trimethoxybenzoic acid has a benzene ring substituted with three methoxy groups (-

OCH₃) at the 2, 4, and 5 positions and a carboxylic acid (-COOH) group at the 1 position.[3]

This substitution pattern is crucial for its chemical properties and biological activity.

IUPAC Name: 2,4,5-trimethoxybenzoic acid[2]

Synonyms: Asaronic acid[2][3], Asarylic acid[2], Calamonic acid[2]

CAS Number: 490-64-2[1][3][8]
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Canonical SMILES: COC1=CC(=C(C=C1C(=O)O)OC)OC[2][3]

InChI: InChI=1S/C10H12O5/c1-13-7-5-9(15-3)8(14-2)4-6(7)10(11)12/h4-5H,1-3H3,(H,11,12)

[2][3]

InChIKey: KVZUCOGWKYOPID-UHFFFAOYSA-N[2][3]

Synthesis and Reactivity
Synthesis

2,4,5-Trimethoxybenzoic acid can be synthesized through several routes. Industrially, it is

often prepared via multi-step organic synthesis starting from precursors like veratric acid or

syringaldehyde, which involve selective methylation and oxidation processes.[3] Another

reported method is the oxidation of 2,4,5-trimethoxybenzaldehyde using oxidizing agents such

as potassium permanganate.[3] A historical synthesis involves a two-step reaction starting with

carbon disulfide and aluminum chloride, followed by oxidation with permanganate.[9]

Reactivity and Stability

The compound is stable under normal ambient conditions.[3][12][13] It is incompatible with

strong oxidizing agents.[12] Hazardous decomposition products upon combustion include

carbon monoxide and carbon dioxide.[12] The carboxylic acid group can undergo typical

reactions such as esterification.

Spectroscopic Analysis
¹H NMR: The proton NMR spectrum would show characteristic signals for the aromatic

protons and the protons of the three methoxy groups and the carboxylic acid proton. Spectral

data is available on platforms like ChemicalBook.[14]

¹³C NMR: The carbon NMR spectrum would display distinct peaks for the carboxyl carbon,

the aromatic carbons (both substituted and unsubstituted), and the methoxy carbons.

Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands

for the O-H stretch of the carboxylic acid (broad), the C=O stretch of the carboxyl group, C-O
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stretches of the methoxy and acid groups, and C-H stretches of the aromatic ring and methyl

groups.

Mass Spectrometry: The mass spectrum shows a molecular ion peak corresponding to its

molecular weight. PubChem lists top 5 peaks in the mass spectrum as 212, 197, 137, 169,

and 213.[2]

Biological Activity and Applications
Anti-inflammatory Effects

2,4,5-Trimethoxybenzoic acid, identified in extracts of purple perilla, has demonstrated

significant anti-inflammatory properties.[6][7] It has been shown to inhibit inflammatory

responses induced by lipopolysaccharides (LPS).[6] The mechanism of action involves the

inhibition of the activation of key signaling pathways, namely NF-κB (nuclear factor kappa-light-

chain-enhancer of activated B cells) and STAT (Signal Transducer and Activator of

Transcription).[6] By downregulating these pathways, it can attenuate the activation of

macrophages towards the pro-inflammatory M1 phenotype, which is implicated in conditions

like diabetes.[6][7] Specifically, it has been observed to inhibit the secretion of pro-inflammatory

cytokines like IL-6 and MCP-1.[6]

Pharmaceutical Intermediate

A primary application of 2,4,5-Trimethoxybenzoic acid is its use as a key intermediate in the

pharmaceutical industry.[3][4] It is a building block in the synthesis of Acotiamide, a medication

used to treat functional dyspepsia by enhancing gastrointestinal motility.[4][5]

Research Applications

In a laboratory setting, it is used as an internal standard for the determination of hydroxyl

groups in lignins.[1][15] It is also employed in broader chemical research for the synthesis of

more complex organic molecules.[3]

Signaling Pathway and Experimental Workflow
Below are diagrams generated using DOT language to visualize the biological signaling

pathway and a general experimental workflow.
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Characterization Methods

Start: Precursor
(e.g., 2,4,5-Trimethoxybenzaldehyde)

Step 1: Oxidation
(e.g., with KMnO4)

Step 2: Reaction Work-up
(Quenching, Acidification)

Step 3: Extraction
with Organic Solvent

Step 4: Purification
(e.g., Recrystallization)

Step 5: Characterization

End Product:
Pure 2,4,5-Trimethoxybenzoic Acid NMR (¹H, ¹³C) Mass Spectrometry IR Spectroscopy Melting Point Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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